N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide

• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol
• IUPAC Name: N-[2-(2-methylprop-2-enoxy)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H16N2O2/c1-12(2)11-20-15-6-4-3-5-14(15)18-16(19)13-7-9-17-10-8-13/h3-10H,1,11H2,2H3,(H,18,19)
• InChI Key: IVVKFXJYSOMZIJ-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=CC=C1NC(=O)C2=CC=NC=C2

Description

N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide, also known as Compound A, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of isonicotinamide derivatives and has been found to exhibit a wide range of pharmacological activities.

Mechanism of Action

The mechanism of action of N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A is not fully understood. However, it has been suggested that it acts on various signaling pathways, including the NF-κB and MAPK pathways. N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune response. It has also been found to inhibit the activation of MAPKs, which are involved in cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has been shown to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation, induce apoptosis in cancer cells, and improve glucose tolerance and insulin sensitivity. Furthermore, N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has been shown to modulate the immune system and reduce oxidative stress. It has also been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. It has also been extensively characterized using various analytical techniques. However, there are also some limitations to using N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A in lab experiments. It has a low solubility in water, which can make it difficult to administer in vivo. Furthermore, its mechanism of action is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further studies are needed to determine its efficacy and safety in animal models and humans. Another area of interest is its potential use in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, studies are needed to elucidate the mechanism of action of N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A and identify its molecular targets. Overall, N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has shown promising results in preclinical studies, and further research is needed to determine its potential therapeutic applications.

Synthesis Methods

N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A can be synthesized by reacting 2-hydroxyphenylisonicotinamide with isobutylene in the presence of a catalyst. The reaction yields N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A as a yellow crystalline solid with a purity of more than 95%. The synthesis method has been optimized and validated, and the compound has been characterized using various analytical techniques.

Scientific Research Applications

N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-diabetic activities. It has also been studied for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has been shown to modulate the immune system and reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been found to induce apoptosis in cancer cells and inhibit tumor growth. Furthermore, N-{2-[(2-methyl-2-propenyl)oxy]phenyl}isonicotinamide A has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.